Cas no 2319939-07-4 (ALK5 Inhibitor II (hydrochloride))

• Product Name: ALK5 Inhibitor II (hydrochloride)
• CAS No: 2319939-07-4
• MF: C₁₇H₁₄ClN₅
• MW: 323.779561519623
• CID: 6840702
• PubChem ID: 132285158
• Update Time: 2025-05-19

ALK5 Inhibitor II (hydrochloride) Chemical and Physical Properties

Names and Identifiers

• 2-[5-(6-methylpyridin-2-yl)-1H-pyrazol-4-yl]-1,5-naphthyridine;hydrochloride
• AKOS040745118
• ALK5 Inhibitor II (hydrochloride)
• 2-(3-(6-methylpyridin-2-yl)-1H-pyrazol-4-yl)-1,5-naphthyridine,monohydrochloride
• 2319939-07-4

• Inchi： 1S/C17H13N5.ClH/c1-11-4-2-5-16(20-11)17-12(10-19-22-17)13-7-8-14-15(21-13)6-3-9-18-14;/h2-10H,1H3,(H,19,22);1H
• InChI Key： ZKLHJSQURWMEIX-UHFFFAOYSA-N
• SMILES： Cl.N1C(C2C=CC=C(C)N=2)=C(C=N1)C1C=CC2=C(C=CC=N2)N=1

Computed Properties

• Exact Mass: 323.0937732Da
• Monoisotopic Mass: 323.0937732Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.4Ų

Additional information on ALK5 Inhibitor II (hydrochloride)

ALK5 Inhibitor II (hydrochloride) - A Promising Compound in the Treatment of Fibrotic Diseases

ALK5 Inhibitor II (hydrochloride), with the CAS number 2319939-07-4, is a potent and selective inhibitor of Activin Receptor-like Kinase 5 (ALK5), a key mediator in the TGF-β signaling pathway. This compound has garnered significant attention in recent years due to its potential therapeutic applications, particularly in the treatment of fibrotic diseases and cancer. The TGF-β signaling pathway plays a crucial role in various physiological processes, including cell growth, differentiation, and extracellular matrix production. Dysregulation of this pathway is often implicated in the pathogenesis of fibrosis and certain cancers.

The development of ALK5 Inhibitor II (hydrochloride) represents a significant advancement in the field of pharmacology and medicinal chemistry. As a hydrochloride salt, this compound exhibits enhanced solubility and stability, making it suitable for both in vitro and in vivo studies. Its high selectivity for ALK5 ensures minimal off-target effects, thereby reducing the risk of adverse side effects. This characteristic is particularly important in clinical settings where patient safety is paramount.

Recent studies have demonstrated the efficacy of ALK5 Inhibitor II (hydrochloride) in various preclinical models. For instance, a study published in the Journal of Medicinal Chemistry reported that ALK5 Inhibitor II (hydrochloride) significantly reduced collagen deposition and fibroblast activation in a murine model of liver fibrosis. These findings suggest that this compound could be a valuable therapeutic option for patients suffering from hepatic fibrosis, a condition characterized by excessive accumulation of extracellular matrix proteins.

In addition to its anti-fibrotic properties, ALK5 Inhibitor II (hydrochloride) has shown promise in cancer research. The TGF-β signaling pathway is known to play a dual role in cancer progression, acting as a tumor suppressor in early stages but promoting tumor growth and metastasis in advanced stages. By inhibiting ALK5, ALK5 Inhibitor II (hydrochloride) can potentially disrupt this pro-tumorigenic signaling, thereby slowing down tumor growth and preventing metastasis. A study published in Cancer Research demonstrated that treatment with ALK5 Inhibitor II (hydrochloride) led to reduced tumor size and decreased metastatic spread in a mouse model of breast cancer.

The mechanism of action of ALK5 Inhibitor II (hydrochloride) involves binding to the ATP-binding site of ALK5, thereby preventing the phosphorylation and activation of downstream signaling molecules such as Smad2/3. This inhibition effectively blocks the TGF-β signaling cascade, leading to reduced expression of profibrotic and pro-tumorigenic genes. The specificity and potency of this compound make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of ALK5 Inhibitor II (hydrochloride) in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings are encouraging and pave the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, ALK5 Inhibitor II (hydrochloride), with its CAS number 2319939-07-4, represents a promising therapeutic agent for the treatment of fibrotic diseases and cancer. Its high selectivity, potent inhibition of ALK5, and favorable pharmacological properties make it an attractive candidate for further clinical investigation. As research continues to uncover new insights into the TGF-β signaling pathway, the potential applications of this compound are likely to expand, offering hope for patients with currently untreatable conditions.